Cas no 375-02-0 (Heptafluorobutyraldehyde)

Heptafluorobutyraldehyde structure
Heptafluorobutyraldehyde structure
Product Name:Heptafluorobutyraldehyde
CAS No:375-02-0
MF:C4HF7O
MW:198.038965940475
MDL:MFCD00150588
CID:82225
PubChem ID:67809
Update Time:2025-04-18

Heptafluorobutyraldehyde Chemical and Physical Properties

Names and Identifiers

    • heptafluorobutyraldehyde hydrate
    • 2,2,3,3,4,4,4-Heptafluorobutyraldehyde hydrate
    • 2,2,3,3,4,4,4-Heptafluorobutanal hydrate
    • 2,2,3,3,4,4,4-heptafluorobutanal
    • 2,2,3,3,4,4,4-HEPTAFLUOROBUTYRALDEHYDE HYDRATE, TECH.
    • Heptafluorobutyraldehyde hydrate, tech
    • Heptafluorobutyraldehyde, tech.
    • 2,2,3,3,4,4,4-heptafluorobutoxide
    • 2,2,3,3,4,4,4-heptafluorobutyraldehyde
    • Butanal,heptafluoro
    • Butyraldehyde,heptafluoro
    • EINECS 206-783-7
    • Heptafluor-butyraldehyd
    • heptafluorobutanal
    • Heptafluorobutyraldehyde
    • HEPTAFLUOROBUTYRALDEHYDE HYDRATE, TECH.
    • Heptafluorobutyraldehyde, AldrichCPR
    • NS00019019
    • DTXSID10190946
    • FT-0626900
    • C3F7CHO
    • Butyraldehyde, heptafluoro-
    • 2,2,3,3,4,4,4-Heptafluorobutanal #
    • RV53GJ29JN
    • Heptafluoro-n-butyraldehyde
    • Perfluorobutyraldehyde
    • 375-02-0
    • Butanal, heptafluoro-
    • AKOS006229659
    • SCHEMBL809285
    • perfluorobutanal
    • Butanal, 2,2,3,3,4,4,4-heptafluoro-
    • 206-783-7
    • MDL： MFCD00150588
    • Inchi： 1S/C4HF7O/c5-2(6,1-12)3(7,8)4(9,10)11/h1H
    • InChI Key： IQJZGNJYXIIMGP-UHFFFAOYSA-N
    • SMILES： FC(C(F)(F)F)(C(C=O)(F)F)F
    • BRN： 1367365

Computed Properties

  • Exact Mass: 216.00200
  • Monoisotopic Mass: 197.991562
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Colorless solid
  • Density: 1.521
  • Melting Point: 61°C
  • Boiling Point: 95-96°C
  • Flash Point: °C
  • Refractive Index: 1.32
  • PSA: 40.46000
  • LogP: 1.13000

Heptafluorobutyraldehyde Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38-36
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT

Heptafluorobutyraldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Heptafluorobutyraldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300193-1g
Heptafluorobutyraldehyde
 375-02-0 95%
1g
 ¥569.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300193-25g
Heptafluorobutyraldehyde
 375-02-0 95%
25g
 ¥6591.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H300193-5g
Heptafluorobutyraldehyde
 375-02-0 95%
5g
 ¥1883.90 2023-09-02
TRC
H281335-50mg
Heptafluorobutyraldehyde
 375-02-0
50mg
 $ 50.00 2022-06-04
TRC
H281335-100mg
Heptafluorobutyraldehyde
 375-02-0
100mg
 $ 65.00 2022-06-04
TRC
H281335-500mg
Heptafluorobutyraldehyde
 375-02-0
500mg
 $ 95.00 2022-06-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00875-1g
2,2,3,3,4,4,4-Heptafluorobutyraldehyde hydrate, tech.
 375-02-0 233444-Heptafluorobutyraldehyde hydrate tech.
1g
 56.70 2021-05-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00875-5g
2,2,3,3,4,4,4-Heptafluorobutyraldehyde hydrate, tech.
 375-02-0 233444-Heptafluorobutyraldehyde hydrate tech.
5g
 226.00 2021-05-24
Enamine
EN300-304568-1.0g
2,2,3,3,4,4,4-heptafluorobutanal
 375-02-0
1.0g
 $492.0 2023-02-25
Enamine
EN300-304568-2.5g
2,2,3,3,4,4,4-heptafluorobutanal
 375-02-0
2.5g
 $1020.0 2023-09-05

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